Cas no 705955-78-8 ((3-ethoxypropyl)[(4-methylphenyl)methyl]amine)

• Product Name: (3-ethoxypropyl)[(4-methylphenyl)methyl]amine
• CAS No: 705955-78-8
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 3111540
• PubChem ID: 4716360
• Update Time: 2025-05-24

(3-ethoxypropyl)[(4-methylphenyl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• (3-ethoxypropyl)[(4-methylphenyl)methyl]amine
• EN300-167258
• AKOS000242300
• NCGC00319891-01
• N-(3-ethoxypropyl)-N-(4-methylbenzyl)amine
• CS-0281711
• CHEMBL4979591
• EU-0064307
• 705955-78-8
• 3-Ethoxy-N-(4-methylbenzyl)propan-1-amine
• 3-ethoxy-N-[(4-methylphenyl)methyl]propan-1-amine
• AB01316114-02

• Inchi： 1S/C13H21NO/c1-3-15-10-4-9-14-11-13-7-5-12(2)6-8-13/h5-8,14H,3-4,9-11H2,1-2H3
• InChI Key： JBTMOOMMXVDBBN-UHFFFAOYSA-N
• SMILES： O(CC)CCCNCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 207.162314293Da
• Monoisotopic Mass: 207.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Additional information on (3-ethoxypropyl)[(4-methylphenyl)methyl]amine

Introduction to (3-ethoxypropyl)[(4-methylphenyl)methyl]amine and Its Applications in Modern Research

(3-ethoxypropyl)[(4-methylphenyl)methyl]amine, identified by its CAS number 705955-78-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This amine derivative, characterized by its unique structural features, has garnered attention for its potential applications in drug development and molecular research. The compound's structure, featuring a 3-ethoxypropyl side chain attached to a benzylamine moiety with a 4-methylphenyl group, provides a versatile platform for further chemical modifications and biological evaluations.

The synthesis and characterization of (3-ethoxypropyl)[(4-methylphenyl)methyl]amine involve meticulous attention to detail to ensure high purity and yield. Advanced synthetic techniques, such as nucleophilic substitution reactions and palladium-catalyzed cross-coupling reactions, are commonly employed to construct the desired molecular framework. The presence of the 3-ethoxypropyl group enhances the lipophilicity of the compound, making it potentially suitable for membrane interactions and receptor binding studies.

In recent years, there has been growing interest in exploring the pharmacological properties of amine derivatives like (3-ethoxypropyl)[(4-methylphenyl)methyl]amine. Research has indicated that such compounds may exhibit interesting biological activities, including potential effects on neurotransmitter systems and enzyme inhibition. For instance, studies have suggested that analogs with similar structural motifs could modulate the activity of monoamine oxidase (MAO) enzymes, which are crucial in the metabolism of neurotransmitters like serotonin and dopamine.

The 4-methylphenyl group in the compound's structure contributes to its binding affinity for various biological targets. This feature makes it a valuable scaffold for designing molecules that interact with specific proteins or receptors. Computational modeling and high-throughput screening techniques have been utilized to identify potential lead compounds derived from (3-ethoxypropyl)[(4-methylphenyl)methyl]amine for further development. These approaches leverage the compound's structural diversity to optimize its pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of studying (3-ethoxypropyl)[(4-methylphenyl)methyl]amine is its potential in developing novel therapeutic agents. The compound's ability to interact with multiple biological pathways suggests that it could be a precursor for drugs targeting complex diseases such as neurodegenerative disorders, mood disorders, and inflammatory conditions. Preclinical studies have begun to explore these possibilities, with initial findings indicating promising results in cell-based assays and animal models.

The role of advanced analytical techniques in characterizing (3-ethoxypropyl)[(4-methylphenyl)methyl]amine cannot be overstated. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into the compound's structure and purity. These tools are essential for understanding how the molecule behaves in different environments and how it interacts with biological systems.

The development of new synthetic methodologies is another area where (3-ethoxypropyl)[(4-methylphenyl)methyl]amine plays a crucial role. Innovations in synthetic chemistry have enabled more efficient and sustainable production methods for this compound. Green chemistry principles are being integrated into these processes to minimize waste and reduce environmental impact. Such advancements not only improve the scalability of producing (3-ethoxypropyl)[(4-methylphenyl)methyl]amine but also align with global efforts to promote sustainable pharmaceutical practices.

The future prospects for (3-ethoxypropyl)[(4-methylphenyl)methyl]amine in research are vast. As our understanding of biological systems continues to evolve, new applications for this compound are likely to emerge. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in harnessing its full potential. By combining experimental data with computational predictions, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion, (3-ethoxypropyl)[(4-methylphenyl)methyl]amine (CAS no 705955-78-8) represents a significant advancement in pharmaceutical chemistry. Its unique structure, combined with its potential biological activities, makes it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions facing society today.